1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide

• IUPAC Name: 1-[[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl]piperidine-3-carboxamide
• InChI: InChI=1S/C16H20N4O3/c17-16(21)12-5-4-8-20(9-12)10-15-18-14(19-23-15)11-22-13-6-2-1-3-7-13/h1-3,6-7,12H,4-5,8-11H2,(H2,17,21)
• InChI Key: AMEHMJVUUWJSOG-UHFFFAOYSA-N
• Canonical SMILES: C1CC(CN(C1)CC2=NC(=NO2)COC3=CC=CC=C3)C(=O)N
• Molecular Formula: C16H20N4O3
• Molecular Weight: 316.35 g/mol

Description

1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide is a chemical compound that has been of great interest to researchers in the field of medicinal chemistry. This compound has been synthesized and studied for its potential use as a drug in the treatment of various diseases.

Mechanism of Action

The mechanism of action of 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide is not fully understood. However, it has been suggested that it may act by inhibiting certain enzymes or by modulating specific signaling pathways in cells. Further studies are needed to elucidate the exact mechanism of action of this compound.
Biochemical and Physiological Effects
1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide has been shown to have various biochemical and physiological effects. It has been reported to reduce inflammation, inhibit cancer cell growth, and inhibit viral replication. It has also been shown to have neuroprotective effects and to improve cognitive function in animal models of Alzheimer's disease.

Advantages and Limitations for Lab Experiments

One advantage of using 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide in lab experiments is its broad range of potential applications. It has been shown to have activity against various diseases and conditions, making it a versatile compound for researchers to study. However, one limitation is that its mechanism of action is not fully understood, which makes it more challenging to design experiments to investigate its effects.

Future Directions

There are many potential future directions for research on 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide. Some possible areas of investigation include:
1. Further studies to elucidate the mechanism of action of this compound.
2. Investigations into its potential use in the treatment of other diseases, such as autoimmune disorders or infectious diseases.
3. Development of new synthetic methods to prepare this compound or related analogs.
4. Studies to optimize the pharmacokinetic properties of this compound to improve its efficacy and safety as a drug.
5. Investigations into its potential use as a tool compound for studying specific signaling pathways or enzymes in cells.
Conclusion
In conclusion, 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide is a promising compound for researchers in the field of medicinal chemistry. Its potential applications in the treatment of various diseases, combined with its versatile range of biochemical and physiological effects, make it an interesting compound for further study. However, more research is needed to fully understand its mechanism of action and to optimize its pharmacokinetic properties for use as a drug.

Synthesis Methods

The synthesis method of 1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide involves the reaction of 3-(phenoxymethyl)-1,2,4-oxadiazole-5-carbaldehyde with piperidine-3-carboxylic acid and subsequent reduction of the resulting imine to yield the desired compound. This synthesis method has been reported in the literature and has been used by many researchers to prepare this compound for further studies.

Scientific Research Applications

1-{[3-(phenoxymethyl)-1,2,4-oxadiazol-5-yl]methyl}-3-piperidinecarboxamide has been studied extensively for its potential use as a drug in the treatment of various diseases. It has been shown to have anti-inflammatory, anticancer, and antiviral activities. Researchers have also investigated its potential use in the treatment of Alzheimer's disease, Parkinson's disease, and multiple sclerosis.